Cas no 1105194-63-5 (1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine)

• Product Name: 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine
• CAS No: 1105194-63-5
• MF: C₁₂H₁₅FN₆
• MW: 262.286104440689
• MDL: MFCD11986791
• CID: 5156919
• PubChem ID: 33678688
• Update Time: 2025-11-05

1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• 1-[[1-(4-Fluorophenyl)tetrazol-5-yl]methyl]piperazine
• Piperazine, 1-[[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl]-
• 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine

• MDL： MFCD11986791
• Inchi： 1S/C12H15FN6/c13-10-1-3-11(4-2-10)19-12(15-16-17-19)9-18-7-5-14-6-8-18/h1-4,14H,5-9H2
• InChI Key： VNFOSTQLCOVQCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CN2CCNCC2)=NN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 0.5
• Topological Polar Surface Area: 58.9

Additional information on 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine

Comprehensive Overview of 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine (CAS No. 1105194-63-5)

1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine (CAS No. 1105194-63-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique tetrazole-piperazine hybrid structure, which makes it a valuable intermediate in drug discovery and development. The presence of a 4-fluorophenyl group enhances its bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine combines a tetrazole ring with a piperazine moiety, both of which are known for their pharmacological relevance. Tetrazoles are often used as bioisosteres for carboxylic acids, improving metabolic stability and bioavailability. Meanwhile, piperazine derivatives are widely utilized in the synthesis of CNS-active drugs, including antidepressants and antipsychotics. This dual functionality positions 1105194-63-5 as a promising candidate for further investigation.

Recent studies highlight the potential of 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine in addressing neurological disorders, a hot topic in modern medicine. With the rise in neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are actively seeking compounds that can modulate neurotransmitter systems. The fluorophenyl-tetrazole scaffold in this compound has shown affinity for serotonin and dopamine receptors, suggesting its applicability in psychopharmacology.

From a synthetic chemistry perspective, CAS No. 1105194-63-5 is often employed as a building block for more complex molecules. Its piperazine core allows for easy functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemists aiming to optimize drug candidates for better efficacy and safety profiles. The compound's fluorine atom further enhances its utility, as fluorinated compounds are known for their improved membrane permeability and metabolic stability.

The growing demand for fluorinated pharmaceuticals has propelled interest in 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine. Fluorine incorporation is a key trend in drug design, as it can significantly alter a molecule's physicochemical properties. This compound's 4-fluorophenyl group aligns with this trend, making it a valuable asset for drug discovery programs targeting GPCRs (G-protein-coupled receptors) and other critical biological targets.

In addition to its pharmaceutical applications, 1105194-63-5 is also explored in material science. The tetrazole ring is known for its high nitrogen content, which can be leveraged in the development of energetic materials or coordination polymers. Researchers are investigating its potential in creating metal-organic frameworks (MOFs), which have applications in gas storage and catalysis. This multidisciplinary relevance underscores the compound's versatility.

For researchers and suppliers, understanding the synthetic routes to 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine is essential. Common methods involve the cycloaddition of azides with nitriles to form the tetrazole ring, followed by N-alkylation with a piperazine derivative. Optimizing these processes is a focus area for process chemists, as it can reduce costs and improve yields for large-scale production.

The safety and handling of CAS No. 1105194-63-5 are also critical considerations. While not classified as a hazardous substance, standard laboratory precautions should be followed. Proper personal protective equipment (PPE), including gloves and goggles, is recommended when working with this compound. Its storage conditions typically involve keeping it in a cool, dry place away from light to ensure stability.

Market trends indicate a rising demand for fluorinated heterocycles like 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine. Pharmaceutical companies are increasingly investing in fluorine chemistry to develop next-generation therapeutics. This compound's unique structure positions it as a high-value intermediate for both academic and industrial research, driving its commercial significance.

In conclusion, 1-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}piperazine (CAS No. 1105194-63-5) is a multifaceted compound with broad applications in drug discovery, material science, and beyond. Its tetrazole-piperazine hybrid structure, combined with the 4-fluorophenyl group, offers numerous opportunities for innovation. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and chemical sciences.